Cas no 1807030-90-5 (4-Bromo-3-bromomethyl-2-cyanophenylacetic acid)

• Product Name: 4-Bromo-3-bromomethyl-2-cyanophenylacetic acid
• CAS No: 1807030-90-5
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4942958
• Update Time: 2025-05-25

4-Bromo-3-bromomethyl-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-bromomethyl-2-cyanophenylacetic acid

• Inchi： 1S/C10H7Br2NO2/c11-4-7-8(5-13)6(3-10(14)15)1-2-9(7)12/h1-2H,3-4H2,(H,14,15)
• InChI Key： QLDZJZBKZCQNJN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=C(C#N)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-3-bromomethyl-2-cyanophenylacetic acid

Recent Advances in the Synthesis and Applications of 4-Bromo-3-bromomethyl-2-cyanophenylacetic Acid (CAS: 1807030-90-5)

4-Bromo-3-bromomethyl-2-cyanophenylacetic acid (CAS: 1807030-90-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential future directions.

The compound has garnered attention due to its versatile reactivity, which allows for the construction of complex molecular architectures. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of brominated phenylacetic acid derivatives, which exhibit potent anti-inflammatory and antimicrobial properties. The researchers employed a multi-step synthetic route, optimizing reaction conditions to achieve high yields and purity of the target compound.

In addition to its pharmaceutical applications, 4-Bromo-3-bromomethyl-2-cyanophenylacetic acid has been explored in material science. A 2023 study in Advanced Materials reported its use as a precursor for the development of organic semiconductors. The bromomethyl and cyano groups in the compound facilitate cross-coupling reactions, enabling the construction of conjugated polymers with tailored electronic properties. This opens new avenues for the design of flexible electronics and optoelectronic devices.

Recent advancements in analytical techniques have also improved the characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity. These techniques are critical for ensuring the reproducibility of synthetic protocols and the reliability of downstream applications.

Despite its promising applications, challenges remain in the large-scale production of 4-Bromo-3-bromomethyl-2-cyanophenylacetic acid. Issues such as cost-effective synthesis, environmental sustainability, and scalability need to be addressed. Future research directions may include the development of greener synthetic routes, such as catalytic methods or biocatalysis, to enhance the compound's accessibility and reduce its environmental footprint.

In conclusion, 4-Bromo-3-bromomethyl-2-cyanophenylacetic acid (CAS: 1807030-90-5) continues to be a valuable building block in chemical and pharmaceutical research. Its diverse applications and potential for innovation underscore the importance of ongoing studies to unlock its full potential. This brief highlights the need for interdisciplinary collaboration to overcome existing challenges and explore new opportunities for this versatile compound.